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Compound of Interest

Compound Name: Gelusil

CAS No.: 8077-28-9

Cat. No.: B1227678

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory materials is a critical component of safety and regulatory compliance. This document

provides essential, step-by-step guidance for the safe and compliant disposal of Gelusil®, an

over-the-counter antacid. Adherence to these procedures will help ensure a safe laboratory

environment and minimize environmental impact.

Gelusil®'s primary active ingredients are Aluminum Hydroxide, Magnesium Hydroxide, and

Simethicone. According to their Safety Data Sheets (SDS), these components are not classified

as hazardous waste. However, proper disposal is still necessary to prevent environmental

contamination and ensure workplace safety.

Quantitative Data Summary
The following table summarizes the key characteristics of Gelusil®'s active ingredients

relevant to disposal considerations.
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Active Ingredient Chemical Formula
Key Disposal
Considerations

Aluminum Hydroxide Al(OH)₃

Dispose of in accordance with

local and national regulations.

[1][2]

Magnesium Hydroxide Mg(OH)₂

Can be sent to a licensed

chemical destruction facility or

incinerated with flue gas

scrubbing.[3]

Simethicone (C₂H₆OSi)n·(SiO₂)m

Dispose of at an appropriate

treatment and disposal facility

in line with applicable laws.[4]

[5]

Disposal Protocol for Gelusil® in a Laboratory
The recommended procedure for disposing of expired or unused Gelusil® in a professional

laboratory setting is as follows:

Consult Local Regulations: Before proceeding, always consult your institution's specific

waste disposal protocols and local environmental regulations. These guidelines will

supersede any general recommendations.

Segregation: Do not mix Gelusil® with hazardous chemical waste streams. It should be

segregated as non-hazardous pharmaceutical waste.

Collection:

Designate a clearly labeled, sealed container for the collection of non-hazardous

pharmaceutical waste, including Gelusil® tablets or liquid.

The container should be stored in a secure, designated area away from active

workstations.
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Deactivation (for solid forms): To prevent misuse or accidental ingestion, it is best practice to

render the tablets unrecoverable. This can be achieved by:

Removing the tablets from their original packaging.

Mixing them with an inert and undesirable substance, such as used coffee grounds or kitty

litter.

Placing the mixture in a sealed bag or container.

Professional Disposal Service: The most compliant and environmentally sound method of

disposal for a laboratory is to use a licensed pharmaceutical waste disposal service.[6]

These services are equipped to handle and incinerate non-hazardous pharmaceuticals in

accordance with regulations.[7]

Avoid Prohibited Disposal Methods:

Do Not Flush: Do not dispose of Gelusil® down the drain or toilet.[6][8] Wastewater

treatment facilities are often not equipped to filter out pharmaceutical compounds, which

can lead to environmental contamination.[7]

Do Not Place in General Trash (without deactivation): While household disposal guidelines

may permit placing deactivated medication in the trash, in a laboratory setting, it is best

practice to use a dedicated pharmaceutical waste stream to ensure a clear chain of

custody and proper disposal.[9][10][11]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Gelusil® in a laboratory environment.
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Caption: Decision workflow for the proper disposal of Gelusil®.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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